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Compound of Interest |

Compound Name: Regrelor
CAS No.: 787548-03-2
Cat. No.: B1251641
Get Quote
. J

As a Senior Application Scientist specializing in high-potency active pharmaceutical ingredients
(HPAPIs), | frequently consult on the safe handling of experimental and discontinued
therapeutic compounds. Regrelor (also known as INS50589) is a prime example of a
compound that demands rigorous operational respect. Originally developed by Merck Sharp
and Dohme as an intravenous antiplatelet agent, its clinical trials were halted due to an [1].

Because Regrelor is a highly potent, reversible, and competitive purinergic P2Y12 receptor
antagonist, accidental occupational exposure—whether through inhalation, dermal absorption,
or ingestion—can rapidly inhibit platelet aggregation and induce systemic hemorrhage[1]. This
guide provides definitive, self-validating protocols for the safe handling, personal protective
equipment (PPE) requirements, and disposal of Regrelor in a laboratory or manufacturing
setting.

Part 1: Pharmacological Profile & Hazard
Assessment

To design an effective safety protocol, we must first understand the causality behind the
compound's hazard profile. Regrelor effectively blocks the P2Y12 receptor, preventing ADP-
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induced platelet aggregation with an[1].
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Mechanism of action showing Regrelor's inhibition of the P2Y12 signaling pathway.

Due to this extreme potency, Regrelor is classified as a highly potent API. Standard laboratory
safety measures are insufficient. The compound is typically [2], which can easily form fine,
inhalable dust during weighing and transfer operations.

Quantitative Chemical & Safety Data

Operational & Safety

Property Value L
Implication

. ] Highly functionalized purine
Chemical Formula C22H25N608P (Free acid) T
derivative[1].

] The disodium salt form
] 532.45 g/mol (Acid) / 576.4 o
Molecular Weight o presents a high risk of dust
g/mol (Disodium) o
aerosolization[2].

Direct, rapid inhibition of

Target Receptor Purinergic P2Y12 )
platelet aggregation[1].
Microgram-level occupational
Potency (IC50) 16 nM (in vitro) exposures can trigger systemic
bleeding[1].
Requires strict primary
Estimated OEB OEB4/5 containment (OEL < 10 pg/ms)

[3].

Part 2: Engineering Controls (The First Line of
Defense)

Before discussing PPE, it is a fundamental principle of industrial hygiene that [3]. The primary
defense against Regrelor exposure is engineering controls.

o Containment: All open handling of Regrelor powder must occur within a Ventilated Balance
Safety Enclosure (VBSE) or a negative-pressure isolator (glovebox)[4].
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 Airflow: The laboratory must maintain[5] relative to surrounding corridors to prevent the
migration of airborne API patrticles.

Part 3: Procedural Step-by-Step Guidance: PPE &
Handling Workflow

The following methodology ensures a self-validating safety system. By layering protective
measures, the failure of any single component will not result in operator exposure.

1. Risk Assessment 2. Don HPAPI PPE 3. Transfer to 4. Wet Handling / 5. Decontamination 6. Incineration
& OEB Verification (PAPR, Double Gloves) Negative Pressure Isolator Weighing & Wet Wiping (Hazardous Waste)

Click to download full resolution via product page

Sequential operational workflow for handling highly potent APIs like Regrelor.

Phase 1: PPE Donning Protocol

o Pre-Operation Verification: Confirm that the VBSE or isolator is actively maintaining negative
pressure and that HEPA filters are certified.

e Inner Dermal Protection: Don a pair of inner, extended-cuff nitrile gloves. Nitrile is required
due to its superior chemical resistance compared to latex.

» Body Protection: Don a disposable, chemical-resistant Tyvek coverall. Standard cotton lab
coats are prohibited because they absorb powders and trap the API against the skin.

o Respiratory Protection: Don a Powered Air-Purifying Respirator (PAPR) equipped with a full
hood and P100/HEPA filters.

o Causality: Because Regrelor's IC50 is 16 nM, inhaling even microscopic, invisible dust
particles can cause systemic antiplatelet effects. A PAPR provides a higher assigned
protection factor (APF) than an N95 mask and protects the mucous membranes of the
eyes|[5].

e Outer Dermal Protection: Don a second pair of outer nitrile gloves. Pull the cuffs over the
sleeves of the Tyvek suit to create a continuous seal.
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Phase 2: Operational Handling

Transfer: Place the sealed vial of Regrelor into the VBSE before opening.

Static Mitigation: Use an anti-static gun (ionizer) on the weighing spatulas and the vial. The
disodium salt of Regrelor is prone to static cling, which can cause the powder to
unexpectedly jump and aerosolize.

Reconstitution: Whenever possible, reconstitute the powder into a liquid solution (e.g., using
sterile water or an appropriate biological buffer) inside the original vial. Handling Regrelor in
a liquid state drastically reduces the risk of inhalation exposure.

Phase 3: Spill Mitigation and Disposal Plans

If a spill occurs outside of primary containment, immediate and calculated action is required to

prevent facility-wide contamination.

Evacuation: Immediately evacuate the immediate area and allow the HVAC system to filter
airborne particulates for at least 15 minutes.

Wet Wiping (Critical Rule):Never use a broom, brush, or standard vacuum to clean a
Regrelor spill. Dry sweeping will immediately aerosolize the potent API. Instead, cover the
spill with absorbent pads and gently apply a solvent (such as 70% Isopropyl Alcohol or
water) to wet the powder.

Decontamination: Wipe the area gently from the outside in. Repeat the wet-wiping process
three times using fresh wipes.

Disposal: Place all contaminated wipes, empty Regrelor vials, and outer PPE into a clearly
labeled, leak-proof hazardous waste container.

Incineration: Regrelor waste must be routed for[4] as hazardous pharmaceutical waste. It
must never be poured down the drain or disposed of in standard municipal trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1251641?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

